Cas no 160088-26-6 (5-Isoquinolinamine,1,8-dimethyl-)

5-Isoquinolinamine,1,8-dimethyl- structure
160088-26-6 structure
Product Name:5-Isoquinolinamine,1,8-dimethyl-
CAS No:160088-26-6
MF:C11H12N2
MW:172.226382255554
CID:109411
PubChem ID:14929527
Update Time:2025-04-18

5-Isoquinolinamine,1,8-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 5-Isoquinolinamine,1,8-dimethyl-
    • 1,8-dimethylisoquinolin-5-amine
    • 5-Isoquinolinamine,1,8-dimethyl-(9CI)
    • 160088-26-6
    • Inchi: 1S/C11H12N2/c1-7-3-4-10(12)9-5-6-13-8(2)11(7)9/h3-6H,12H2,1-2H3
    • InChI Key: FDVAUGDSRQQMOG-UHFFFAOYSA-N
    • SMILES: N1C=CC2C(=CC=C(C)C=2C=1C)N

Computed Properties

  • Exact Mass: 172.100048391g/mol
  • Monoisotopic Mass: 172.100048391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 38.9Ų
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